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Compound of Interest

Compound Name: Formoterol hemifumarate hydrate
Cat. No.: B1264874
Get Quote
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Introduction

Formoterol is a long-acting beta-2 adrenergic agonist used in the management of asthma and
chronic obstructive pulmonary disease (COPD). Accurate quantification of formoterol in bulk
drug substance is crucial for ensuring the quality, safety, and efficacy of the final
pharmaceutical product. This application note describes a validated Reversed-Phase High-
Performance Liquid Chromatography (RP-HPLC) method for the precise and reliable
determination of formoterol. The method is simple, accurate, and suitable for routine quality
control analysis in the pharmaceutical industry.

Principle

The method utilizes RP-HPLC with UV detection to separate and quantify formoterol. The
separation is achieved on a C18 stationary phase with a mobile phase consisting of a mixture
of an aqueous buffer and an organic solvent. The concentration of formoterol is determined by
comparing the peak area of the sample with that of a known standard.

Experimental Protocols

1. Materials and Reagents
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o Formoterol Fumarate Dihydrate reference standard
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Ammonium Acetate (AR grade)

e Potassium Dihydrogen Phosphate (AR grade)

e Perchloric Acid (AR grade)

o Ethanol (HPLC grade)

o Water (HPLC grade/Milli-Q or equivalent)

2. Equipment

e High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis or
Photodiode Array (PDA) detector, pump, and autosampler.

e C18 analytical column (e.g., 250 mm x 4.6 mm, 5 um patrticle size)
 Electronic balance

e pH meter

» Sonicator

¢ Volumetric flasks and pipettes

» Syringe filters (0.45 um)

3. Chromatographic Conditions

A variety of chromatographic conditions have been successfully employed for the analysis of
formoterol. The following table summarizes typical parameters:
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Parameter Recommended Conditions

C18 (e.qg., Alitech Alltima, Inertsil-ODS, Develosil
C18-5)

Column

A mixture of buffer and organic solvent.
Examples include: - 50 mM Ammonium Acetate

Mobile Phase (pH 5.0) : Ethanol (65:35 v/v)[1][2] - Methanol :
Buffer (75:25 v/v) - 20 mM KH2PO4 (pH 3.0) :
Acetonitrile (65:35 v/Vv)[3]

Flow Rate 1.0 - 1.2 mL/min[1][3]

Injection Volume 10 - 50 pL[3][4]

Detection Wavelength 214 nm, 240 nm, or 242 nm[1][3][5][6]
Column Temperature Ambient or controlled at 30°C[4][5]

4. Preparation of Solutions
» Mobile Phase Preparation (Example: Ammonium Acetate/Ethanol):

o Dissolve an appropriate amount of ammonium acetate in HPLC grade water to make a 50
mM solution.

o Adjust the pH of the buffer to 5.0 using a suitable acid or base.

o Mix the buffer with ethanol in a 65:35 (v/v) ratio.

o Filter the mobile phase through a 0.45 um membrane filter and degas by sonication.
o Standard Stock Solution Preparation (e.g., 100 pug/mL):

o Accurately weigh about 10 mg of Formoterol Fumarate Dihydrate reference standard and
transfer it to a 100 mL volumetric flask.

o Dissolve the standard in a suitable diluent (e.g., a mixture of water and methanol (70:30
v/v)) and make up the volume.[3]
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o Sonicate for 10-15 minutes to ensure complete dissolution.

o Working Standard Solutions:

o Prepare a series of working standard solutions by diluting the stock solution with the
diluent to achieve concentrations within the expected linear range (e.g., 10-60 pg/mL).[7]

e Sample Solution Preparation:

o

Accurately weigh a quantity of the bulk drug formoterol fumarate equivalent to 10 mg of
formoterol.

Transfer it to a 100 mL volumetric flask.

o

[¢]

Add the diluent, sonicate to dissolve, and make up the volume.

[e]

Filter the solution through a 0.45 um syringe filter before injection.
5. Method Validation

The analytical method should be validated according to ICH guidelines to ensure its suitability
for its intended purpose. The validation parameters include:

o System Suitability: System suitability parameters such as theoretical plates, tailing factor,
and %RSD of replicate injections of the standard solution should be monitored to ensure the
performance of the chromatographic system. The tailing factor should ideally be not more
than 2.0.[7]

 Linearity: The linearity of the method is established by analyzing a series of standard
solutions at different concentrations. The correlation coefficient (r2) should be close to 0.999.

[7]

e Accuracy: Accuracy is determined by performing recovery studies. This can be done by
spiking a placebo with known amounts of formoterol at different concentration levels (e.g.,
50%, 100%, and 150%). The percentage recovery should be within an acceptable range,
typically 98-102%.
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» Precision: The precision of the method is evaluated by performing replicate analyses of the
same sample (intra-day precision) and on different days (inter-day precision). The relative
standard deviation (%RSD) should be less than 2%.[8]

o Specificity: The ability of the method to exclusively measure the analyte in the presence of
other components (impurities, degradation products) should be demonstrated.

 Limit of Detection (LOD) and Limit of Quantification (LOQ): These parameters determine the
lowest concentration of the analyte that can be reliably detected and quantified. The LOD
and LOQ for formoterol have been reported to be as low as 0.03 pg/mL and 0.08 pg/mL,
respectively.[1]

Data Presentation

Table 1: Summary of Quantitative Data from Validated RP-HPLC Methods for Formoterol
Quantification

Parameter Method 1 Method 2 Method 3
Linearity Range

0.03 - 255[1] 20 -80 10 - 60[7]
(Mg/mL)
Correlation Coefficient
) >0.999 Not Reported 0.999[7]
r
Accuracy (%

Not Reported 99.90 - 100.56[9] 100.57[8]
Recovery)
Precision (%RSD) Not Reported < 2.0[9] 1.2[8]
LOD (ug/mL) 0.03[1] Not Reported 0.04]8]
LOQ (ng/mL) 0.08[1] Not Reported 0.12[8]

Mandatory Visualization

// Node Definitions start [label="Start", shape=ellipse, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"]; prep_solutions [label="Prepare Mobile Phase,\nStandard, and Sample
Solutions”, fillcolor="#4285F4", fontcolor="#FFFFFF"]; hplc_setup [label="Set Up HPLC
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System\n(Column, Flow Rate, Wavelength)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
system_suitability [label="Perform System Suitability Test\n(Inject Standard Solution)",
fillcolor="#FBBCO05", fontcolor="#202124"]; check_sst [label="System Suitability\nCriteria
Met?", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; inject_samples
[label="Inject Standard and\nSample Solutions", fillcolor="#34A853", fontcolor="#FFFFFF"];
data_acquisition [label="Data Acquisition\n(Chromatogram Recording)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; data_analysis [label="Data Analysis\n(Peak Integration and
Quantification)", fillcolor="#34A853", fontcolor="#FFFFFF"]; generate_report [label="Generate
Report\n(Assay Results)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="End",
shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; troubleshoot
[label="Troubleshoot HPLC System", shape=box, style=filled, fillcolor="#EA4335",
fontcolor="#FFFFFF"];

// Edges start -> prep_solutions; prep_solutions -> hplc_setup; hplc_setup ->
system_suitability; system_suitability -> check_sst; check_sst -> inject_samples [label="Yes"];
check_sst -> troubleshoot [label="No"]; troubleshoot -> hplc_setup; inject_samples ->
data_acquisition; data_acquisition -> data_analysis; data_analysis -> generate_report;
generate_report -> end; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Quantification of Formoterol in Bulk
Drug by RP-HPLC]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264874/docs#application-note-quantification-of-
formoterol-in-bulk-drug-by-rp-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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